![molecular formula C19H14F2INO B2942394 N-[2-(3,4-difluorophenoxy)benzyl]-4-iodoaniline CAS No. 477886-93-4](/img/structure/B2942394.png)
N-[2-(3,4-difluorophenoxy)benzyl]-4-iodoaniline
Description
“N-[2-(3,4-difluorophenoxy)benzyl]-4-iodoaniline” is a chemical compound with the CAS number 477886-93-4 . It is offered by several suppliers for research purposes.
Physical And Chemical Properties Analysis
While specific physical and chemical properties such as melting point, boiling point, and density were not found, these properties can typically be determined through experimental methods .Scientific Research Applications
1. Bromodomain and Extraterminal Domain (BET) Inhibitor This compound has been used in the development of BET bromodomain inhibitors . BET inhibitors are a class of drugs that have shown promise in oncology settings, particularly in the treatment of various types of cancer .
2. Drug Metabolism and Pharmacokinetics (DMPK) Studies The compound has been used in DMPK studies to understand its metabolic stability and pharmacokinetic properties . These studies are crucial in drug development as they provide insights into the absorption, distribution, metabolism, and excretion (ADME) of the compound .
Structure-Activity Relationship (SAR) Studies
The compound has been used in SAR studies to understand the relationship between the chemical structure of the compound and its biological activity . These studies are important in the design and optimization of new drugs .
Herbicidal Activity
The compound has been used in the development of new herbicides . Some of the compounds designed based on its structure have shown good herbicidal activity, making it a potential lead compound for weed control in wheat fields .
Secretory Phospholipase A2 (sPLA2) Inhibitor
The compound has been used in the development of sPLA2 inhibitors . sPLA2 is an enzyme that plays a crucial role in the inflammatory response, and its inhibitors can be used in the treatment of inflammatory diseases .
Molecular Simulation Studies
The compound has been used in molecular simulation studies to understand the factors involved in its interaction with other molecules . These studies provide insights into the molecular mechanisms of the compound’s biological activity .
properties
IUPAC Name |
N-[[2-(3,4-difluorophenoxy)phenyl]methyl]-4-iodoaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14F2INO/c20-17-10-9-16(11-18(17)21)24-19-4-2-1-3-13(19)12-23-15-7-5-14(22)6-8-15/h1-11,23H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUFXIVMDLAIMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC2=CC=C(C=C2)I)OC3=CC(=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F2INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(3,4-difluorophenoxy)benzyl]-4-iodoaniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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